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Compound of Interest

Compound Name:
Decarbazolyl Desmethyl

Carvedilol

CAS No.: 114849-42-2

Cat. No.: B130594

Get Quote

Executive Summary & Chemical Intelligence
Decarbazolyl Desmethyl Carvedilol is a specific degradation product and process impurity of

the beta-blocker Carvedilol.[1] Unlike the parent compound, this molecule lacks the carbazole

moiety and has undergone O-demethylation, resulting in a phenolic-amine structure.[1]

Effective disposal requires understanding its specific functional reactivity.[1] It is not merely

"chemical waste"; it is a bioactive pharmaceutical intermediate containing a phenol group

(corrosive, skin absorption hazard) and a secondary amine (sensitizer).[1]
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Parameter Technical Detail

Systematic Name
3-[2-(2-hydroxyphenoxy)ethylamino]propane-

1,2-diol

Molecular Formula C₁₁H₁₇NO₄

Molecular Weight 227.26 g/mol

Key Functional Groups
Phenol (Ar-OH), Secondary Amine (-NH-),

Vicinal Diol

Solubility
Soluble in DMSO, Methanol, Water (pH

dependent)

RCRA Status
Not P/U-listed; classify as Characteristic

Hazardous Waste (Toxic/Corrosive potential)

Hazard Causality & Safety Architecture
Why do we handle it this way? Standard generic safety protocols are insufficient for phenolic

amines.[1] The following specific hazards dictate our engineering controls:

The Phenol Moiety (Skin Absorption): The "Desmethyl" designation implies a free hydroxyl

group on the aromatic ring.[1] Phenols are rapidly absorbed through the skin and can cause

systemic toxicity and protein denaturation.[1] Nitrile gloves alone are often insufficient for

prolonged contact with phenols; double-gloving or using laminated film gloves (e.g., Silver

Shield) is recommended for concentrated stock handling.[1]

The Secondary Amine (Sensitization): Amines are potent sensitizers.[1] Inhalation of dusts or

aerosols can lead to occupational asthma.[1] HEPA filtration is non-negotiable.[1]

Environmental Persistence: As a pharmaceutical derivative, it must be destroyed via

incineration to prevent bioactive accumulation in water systems.[1][2]

Operational Disposal Protocol
This protocol is designed as a self-validating system. You cannot proceed to the next step

without verifying the condition of the previous one.
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Workflow Visualization: Disposal Decision Matrix
The following logic flow dictates the disposal route based on physical state and concentration.

Waste Generation
(Decarbazolyl Desmethyl Carvedilol)

Determine Physical State

Solid Waste
(Vials, Powder, Wipes)

Liquid Waste
(HPLC Effluent, Stock)

Stream A: High Temp Incineration
(Solid Pharma Waste)

Double Bag & Seal

Solvent Composition Check
(Halogenated vs Non-Halogenated)

Stream B: Halogenated Solvents
(DCM/Chloroform mixes)

Contains >2% Halogens

Stream C: Non-Halogenated
(Methanol/Water mixes)

Mostly Organics/Aq

Validation Step:
Log Weight & Verify pH

Click to download full resolution via product page

Caption: Logic flow for segregating Decarbazolyl Desmethyl Carvedilol waste streams to

ensure regulatory compliance and incineration efficiency.

Step-by-Step Procedure
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Phase 1: Solid Waste (Reference Standards & Contaminated
Debris)
Applicability: Expired reference standards, weighing boats, contaminated gloves.

Primary Containment: Place the vial or debris immediately into a clear polyethylene bag.[1]

Do not bulk with general trash.[1]

Solvation (Empty Vials Only): If a vial appears empty but contained the substance, rinse

once with Methanol.[1] Add rinsate to Liquid Waste (Phase 2).[1]

Segregation: Place the sealed bag into the Yellow Pharmaceutical Waste Bin (or site-specific

equivalent for incineration).

Labeling: Affix a label reading: "Contains Pharmaceutical Impurity: Decarbazolyl Desmethyl
Carvedilol. Incinerate Only."

Phase 2: Liquid Waste (HPLC Effluent & Stock Solutions)
Applicability: Mobile phases containing the impurity.[1]

pH Verification (The Self-Validating Step):

Action: Check the pH of the waste container before adding the impurity solution.

Logic: This compound contains an amine.[1][3][4][5] Mixing it with highly acidic waste

containing oxidizers (like Nitric Acid) could generate heat or reaction byproducts.[1]

Ensure waste stream is pH 4–10.[1]

Solvent Segregation:

If dissolved in Methanol/Acetonitrile/Water: Non-Halogenated Organic Waste.[1]

If dissolved in DCM/Chloroform: Halogenated Waste.[1]

Deactivation (Optional but Recommended for High Concentrations):

For concentrated stock solutions (>10 mg/mL), dilute 1:10 with Methanol before disposal

to reduce localized corrosivity in the waste drum.
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Spill Response & Decontamination
In the event of a powder spill, dry sweeping is prohibited due to the sensitization risk.

Evacuate & PPE: Clear the immediate area. Don Tyvek sleeves, double nitrile gloves, and

N95/P100 respiratory protection.

Solvent Dampening: Cover the spill with a paper towel dampened with Methanol.[1] This

increases solubility and prevents dust generation.[1]

Wipe & Contain: Wipe up the material.[1][6] The phenol group makes it sticky; a second wipe

with water/detergent is required to remove the corrosive residue.

Verification: Check the surface with a UV lamp (254 nm).[1] While the carbazole is gone, the

phenolic ring may still fluoresce or absorb UV, indicating residue.

Regulatory & Compliance Framework
Strict adherence to these regulations protects the license to operate.[1]

US EPA (RCRA): While not explicitly P-listed, this substance should be managed under 40

CFR 266 Subpart P (Hazardous Waste Pharmaceuticals) if your facility opts in, or as

characteristic hazardous waste.[1]

Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1] Sewer

disposal is strictly prohibited.[1][6]

Documentation Requirements
Document Required Entry

Waste Manifest Must list "Pharmaceutical Waste - Toxic/Irritant"

Inventory Log
Deduct disposed mass from "Controlled

Reference Standards" inventory

Chain of Custody
Signature required upon transfer to EHS/Waste

Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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